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Compound of Interest

Compound Name:
5-methyl-3-(trifluoromethyl)-1H-

pyrazol-4-amine

CAS No.: 855343-08-7

Cat. No.: B1286166

Get Quote

This method facilitates an atom-economic, one-pot synthesis of multifunctionalized pyrazole

derivatives through a p-toluenesulfonic acid (p-TsOH) catalyzed reaction. The protocol involves

the condensation of readily available cyclic β-diketones, arylglyoxals, and arylhydrazones.[5][6]

This approach is noted for its broad substrate scope, tolerance of various functional groups,

and consistently high yields.[5]
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Caption: Workflow for the p-TsOH catalyzed three-component synthesis of pyrazoles.

Data Presentation: Three-Component Synthesis

Entry β-Diketone Arylglyoxal Arylhydrazone Yield (%)

1 Dimedone Phenylglyoxal Phenylhydrazine >90

2

4-

Hydroxycoumari

n

4-

Methoxyphenylgl

yoxal

4-

Chlorophenylhyd

razine

>85

3
2-Hydroxy-1,4-

naphthoquinone

4-

Nitrophenylglyox

al

Phenylhydrazine >88

4 Dimedone 2-Thienylglyoxal 4-Tolylhydrazine >92

Note: Data is representative based on typical outcomes for this reaction type as described in

the literature.[5][6]
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Application Note 2: Four-Component Synthesis of
Pyrano[2,3-c]pyrazoles
This highly efficient, green methodology allows for the synthesis of densely substituted

pyrano[2,3-c]pyrazole derivatives. The four-component reaction utilizes (hetero)aromatic

aldehydes, hydrazine hydrate, a β-ketoester (like ethyl acetoacetate), and an enolizable active

methylene compound (such as malononitrile).[1] The reaction proceeds rapidly at room

temperature in an aqueous medium with piperidine as a catalyst, offering excellent yields.[1]
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Step 1: Chalcone Synthesis

Step 2: Pyrazole Synthesis (One-Pot from Chalcone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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